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Compound of Interest

Compound Name: ACY-957

Cat. No.: B1379075

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling ACY-957. The following procedures
are based on best practices for handling potent, hazardous chemical compounds in a
laboratory setting.

Chemical Identifier:

Name: ACY-957

CAS Number: 1609389-52-7[1]

Molecular Formula: C24H23N50S][1]

Molecular Weight: 429.54 g/mol [1]

Immediate Safety Recommendations

Personal Protective Equipment (PPE) is critical to ensure safety when handling ACY-957. It
acts as a primary barrier against potential exposure through inhalation, skin contact, or
splashing.[2][3]

Recommended Personal Protective Equipment (PPE):
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PPE Component

Specification

Rationale

Double-gloving with

Provides a robust barrier

against skin contact. The outer

Gloves chemotherapy-rated nitrile glove should be removed and
gloves. disposed of immediately after
handling the compound.
] N Protects the body from spills
Disposable, low-permeability o
o ] and contamination. Cuffs
Gown fabric with a solid front and

long sleeves.[4]

should be tucked under the

outer pair of gloves.

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects the eyes from
splashes, sprays, and droplets

of the compound.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the solid
compound to prevent
inhalation of aerosolized

particles.[2]

Minimizes the risk of
respiratory exposure,
especially when weighing or

transferring the powder form.
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Operational Handling Procedures
Adherence to standard operating procedures is crucial for minimizing exposure risk and
ensuring experimental integrity.

Preparation and Handling Workflow:

o Designated Area: All handling of ACY-957, especially in its solid form, should be conducted
in a designated area, such as a chemical fume hood or a Class Il Biosafety Cabinet, to
control for potential inhalation exposure.[2]

» Personal Protective Equipment (PPE) Donning: Before entering the designated handling
area, don all required PPE in the correct order (gown, then mask/respirator, then eye
protection, then inner gloves, and finally outer gloves over the gown cuffs).

o Compound Weighing and Reconstitution:
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o Handle the solid form of ACY-957 with care to avoid generating dust.

o Use appropriate tools (e.g., spatulas) for transfer.

o For reconstitution, ACY-957 is soluble in DMSO.[1][5] Prepare stock solutions in a well-
ventilated area.

o Experimental Use: When using solutions of ACY-957, continue to wear all recommended
PPE. Avoid direct contact with skin and eyes.

» Decontamination: After handling, decontaminate all surfaces and equipment with an
appropriate cleaning agent.

o PPE Doffing: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. The outer gloves should be removed first and disposed of as hazardous
waste.
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Storage and Disposal Plan

Proper storage and disposal are essential for maintaining the integrity of the compound and
ensuring the safety of all laboratory personnel.
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Storage:
e Solid Form: Store the solid powder at -20°C for up to 3 years.[5]
 In Solvent: Store stock solutions at -80°C for up to 2 years, or at -20°C for up to 1 year.[5][6]

o General: Avoid repeated freeze-thaw cycles.[5][6] Aliquot stock solutions for single or short-
term use.

Disposal: All waste materials contaminated with ACY-957, including empty vials, pipette tips,
gloves, gowns, and excess solutions, must be disposed of as hazardous chemical waste.
Follow all institutional, local, and national regulations for hazardous waste disposal. It is the
responsibility of the waste generator to properly characterize and dispose of all waste
materials.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ACY-957]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379075#personal-protective-equipment-for-
handling-acy-957]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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